Cas no 1805302-66-2 (4-(Aminomethyl)-2-chloro-6-(difluoromethyl)pyridine)

• Product Name: 4-(Aminomethyl)-2-chloro-6-(difluoromethyl)pyridine
• CAS No: 1805302-66-2
• MF: C₇H₇ClF₂N₂
• MW: 192.593687295914
• CID: 4926579
• Update Time: 2025-10-28

4-(Aminomethyl)-2-chloro-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-chloro-6-(difluoromethyl)pyridine

• Inchi： 1S/C7H7ClF2N2/c8-6-2-4(3-11)1-5(12-6)7(9)10/h1-2,7H,3,11H2
• InChI Key： MWXVWGGAYKFVHD-UHFFFAOYSA-N
• SMILES： ClC1=CC(CN)=CC(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9

Additional information on 4-(Aminomethyl)-2-chloro-6-(difluoromethyl)pyridine

Comprehensive Overview of 4-(Aminomethyl)-2-chloro-6-(difluoromethyl)pyridine (CAS No. 1805302-66-2)

4-(Aminomethyl)-2-chloro-6-(difluoromethyl)pyridine (CAS No. 1805302-66-2) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique molecular structure, combining an aminomethyl group, a chloro substituent, and a difluoromethyl group on a pyridine ring. Its structural versatility makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel crop protection agents and drug candidates.

The growing interest in fluorinated compounds and heterocyclic chemistry has positioned 4-(Aminomethyl)-2-chloro-6-(difluoromethyl)pyridine as a subject of intense research. Fluorine incorporation often enhances metabolic stability and bioavailability, making this compound a key player in medicinal chemistry. Researchers are exploring its potential in designing next-generation pesticides and small-molecule therapeutics, addressing global challenges such as pest resistance and disease treatment.

From a synthetic perspective, the chloro and difluoromethyl groups in CAS No. 1805302-66-2 offer reactive sites for further functionalization. This adaptability allows chemists to tailor the compound for specific applications, such as catalysis or material science. Recent studies highlight its utility in cross-coupling reactions, enabling the construction of complex molecular architectures. Such advancements align with the increasing demand for sustainable chemistry and green synthesis methods.

The agrochemical industry has shown particular interest in 4-(Aminomethyl)-2-chloro-6-(difluoromethyl)pyridine due to its potential as a pesticide intermediate. With rising concerns over food security and environmental impact, researchers are investigating its role in developing low-toxicity and high-efficiency crop protection solutions. Its difluoromethyl group may contribute to improved target specificity, reducing unintended ecological effects—a critical factor in modern integrated pest management strategies.

In pharmaceutical applications, the aminomethyl moiety of CAS No. 1805302-66-2 provides a handle for further derivatization, facilitating the creation of drug-like molecules. This aligns with current trends in fragment-based drug discovery, where small, functionalized building blocks are essential. The compound’s potential in addressing neurological disorders and infectious diseases is under exploration, reflecting broader industry priorities like antibiotic resistance and neurodegenerative therapeutics.

Analytical characterization of 4-(Aminomethyl)-2-chloro-6-(difluoromethyl)pyridine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise quality control for research and industrial applications. The compound’s stability under various conditions is also a focus area, particularly for formulation scientists working on delivery systems or storage optimization.

Market trends indicate rising demand for custom synthesis of specialized intermediates like CAS No. 1805302-66-2. As contract research organizations expand their capabilities, access to such building blocks accelerates drug development timelines. This compound’s commercial availability through chemical suppliers supports the broader life sciences ecosystem, enabling innovations across multiple disciplines.

Looking ahead, 4-(Aminomethyl)-2-chloro-6-(difluoromethyl)pyridine exemplifies the convergence of chemical innovation and applied research. Its multifaceted applications—from crop science to pharmaceutical lead optimization—demonstrate the enduring relevance of functionalized pyridines in solving contemporary scientific challenges. Ongoing studies will likely uncover additional utilities, reinforcing its status as a high-value chemical entity in modern research and development.